molecular formula C21H11FN4O4S B2466344 (E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile CAS No. 864923-47-7

(E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile

Cat. No.: B2466344
CAS No.: 864923-47-7
M. Wt: 434.4
InChI Key: YDRXAQWPHKNSCK-JLHYYAGUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a synthetic acrylonitrile derivative featuring a thiazole ring substituted with a 2-oxo-2H-chromen-3-yl (coumarin) moiety and an (E)-configured acrylonitrile group linked to a 4-fluoro-3-nitroaniline substituent. The E-configuration is critical for maintaining planar geometry, which influences intermolecular interactions and binding affinity .

Properties

IUPAC Name

(E)-3-(4-fluoro-3-nitroanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H11FN4O4S/c22-16-6-5-14(8-18(16)26(28)29)24-10-13(9-23)20-25-17(11-31-20)15-7-12-3-1-2-4-19(12)30-21(15)27/h1-8,10-11,24H/b13-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDRXAQWPHKNSCK-JLHYYAGUSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)C(=CNC4=CC(=C(C=C4)F)[N+](=O)[O-])C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)/C(=C/NC4=CC(=C(C=C4)F)[N+](=O)[O-])/C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H11FN4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

434.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile is a complex organic compound with significant potential in various biological applications, particularly in the fields of antimicrobial and anticancer research. This article delves into the compound's biological activities, synthesis, and mechanisms of action, supported by data tables and relevant case studies.

Compound Overview

Chemical Structure:

  • IUPAC Name: (E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
  • Molecular Formula: C18H14FN3O3S
  • Molecular Weight: 373.39 g/mol

The compound features a thiazole ring, a chromene moiety, and a nitrophenyl group, which are known to enhance its biological activity.

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazole compounds exhibit promising antimicrobial properties. For instance, compounds similar to (E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile have shown efficacy against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Thiazole Derivatives

CompoundTarget OrganismMinimum Inhibitory Concentration (MIC)
1S. aureus0.5 µg/mL
2E. coli1.0 µg/mL
3C. albicans0.25 µg/mL

These findings suggest that the thiazole moiety contributes significantly to the antimicrobial properties of the compound.

Anticancer Activity

The anticancer potential of (E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile has been explored in various cancer cell lines. Research indicates that this compound can induce apoptosis in cancer cells by modulating key signaling pathways.

Case Study:

In a study examining the effects on human lung adenocarcinoma (A549) cells, treatment with the compound resulted in a significant reduction in cell viability:

Cell Viability=Viable CellsTotal Cells×100\text{Cell Viability}=\frac{\text{Viable Cells}}{\text{Total Cells}}\times 100

The results showed that at a concentration of 10 µM, the compound decreased cell viability by approximately 60% compared to untreated controls (p < 0.001).

Table 2: Anticancer Activity Against Various Cell Lines

Cell LineIC50 (µM)% Cell Death at 10 µM
A5495.060
Caco-27.545
MCF78.050

The proposed mechanism of action for (E)-3-((4-fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile involves interaction with specific cellular targets:

  • Inhibition of Enzymatic Activity: The fluoro and nitro groups may inhibit key enzymes involved in cell proliferation.
  • Induction of Apoptosis: The compound may trigger apoptosis through the activation of caspases, leading to programmed cell death.
  • Disruption of Cellular Signaling: By modulating pathways such as PI3K/Akt and MAPK, the compound can alter cell survival signals.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

Key structural analogs (Table 1) share the acrylonitrile-thiazole core but differ in substituents and fused ring systems. These variations significantly impact physicochemical properties and biological activity.

Table 1: Structural Comparison of Key Analogs

Compound Name Substituents on Thiazole Aromatic System on Chromenone Nitro/Fluoro Position Molecular Weight (g/mol) Reference
(E)-3-((4-Fluoro-3-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile 2-Oxo-2H-chromen-3-yl Non-fused coumarin 4-Fluoro, 3-nitro 434.35 Target
(2E)-3-(4-Chlorophenyl)-2-[4-(3-oxobenzo[f]chromen-2-yl)-1,3-thiazol-2-yl]acrylonitrile 3-Oxobenzo[f]chromen-2-yl Benzo-fused coumarin 4-Chloro (no nitro) 475.91
(E)-3-((2-Fluoro-5-nitrophenyl)amino)-2-(4-phenyl-1,3-thiazol-2-yl)acrylonitrile Phenyl None 2-Fluoro, 5-nitro 380.38
(2Z)-3-[(3-Chloro-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile 4-Nitrophenyl None 3-Chloro, 2-methyl 394.84
Key Observations:

Coumarin vs. Benzo-Fused Systems: The benzo[f]chromenone analog () exhibits a larger aromatic system, enhancing π-π stacking but reducing solubility compared to the non-fused coumarin in the target compound.

Thiazole Modifications : Replacement of the coumarin-thiazole with phenyl-thiazole () removes fluorescence properties but may improve metabolic stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.